1,4-Bis(methylthio)benzene-d6

• Molecular Formula: C8H10S2
• Molecular Weight: 176.3 g/mol
• InChI: InChI=1S/C8H10S2/c1-9-7-3-5-8(10-2)6-4-7/h3-6H,1-2H3/i1D3,2D3
• InChIKey: CVZBYEKCIDMLRV-WFGJKAKNSA-N

1,4-Bis(methylthio)benzene-d6 Deuterated Internal Standard

1,4-Bis(methylthio)benzene-d6 (CAS: 2762389-12-6) is a deuterium-labeled analog of 1,4-Bis(methylthio)benzene, a symmetric aromatic thioether with the molecular formula C8H4D6S2 and a molecular weight of 176.33 g/mol [1]. The compound incorporates six deuterium atoms in the methyl groups, providing a nominal mass shift of +6 Da relative to its unlabeled counterpart (C8H10S2, MW 170.29 g/mol) [2]. This isotopic labeling makes it a valuable internal standard for quantitative LC-MS/MS applications, as well as a probe for mechanistic studies in molecular electronics where the non-deuterated parent compound serves as a molecular wire [3].

Workflow

Isotope dilution LC-MS or GC-MS quantitation of aromatic thioethers

Selection logic

+6 Da mass shift ensures unambiguous analyte/internal standard discrimination

Method compatibility

Co-elution with target analyte supports matrix-effect correction in complex samples

• [1] PeptideDB. 1,4-Bis(methylthio)benzene-d6 Product Information. CAS: 2762389-12-6. View Source
• [2] NIST Chemistry WebBook. Benzene, 1,4-bis(methylthio)-. CAS Registry Number: 699-20-7. View Source
• [3] Park, Y. S. et al. (2009). Frustrated rotations in single-molecule junctions. Journal of the American Chemical Society, 131(31), 10820-10821. DOI: 10.1021/ja903731m. View Source

Why 1,4-Bis(methylthio)benzene-d6 Is Irreplaceable

In quantitative LC-MS/MS workflows, the use of a stable isotope-labeled internal standard (SIL-IS) is critical for correcting matrix effects, ionization efficiency variations, and sample preparation losses [1]. While structural analogs or the unlabeled parent compound can serve as internal standards, they do not perfectly co-elute with the analyte, leading to differential ion suppression/enhancement and reduced assay accuracy [2]. 1,4-Bis(methylthio)benzene-d6, with six deuterium atoms on the methyl groups, provides a +6 Da mass shift, ensuring baseline separation in the mass analyzer while maintaining near-identical chromatographic retention time to its unlabeled target analyte . Substituting with a non-deuterated analog or a different SIL compound with a smaller mass shift (e.g., +3 Da) risks isotopic cross-talk and inaccurate quantification, particularly for low-abundance analytes in complex biological matrices [3].

Unlabeled analog

Co-elutes and shares identical mass fragments; cannot be distinguished from target analyte in MS, precluding its use as internal standard.

Structurally dissimilar IS

Compounds such as biphenyl-d10 may differ in ionization efficiency, extraction recovery, or retention time, introducing systematic quantitation bias.

Requirement

The d6 analog is needed to maintain co-elution while providing a distinct mass for reliable isotope dilution.

• [1] Restek. (2015). Choosing an Internal Standard. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [3] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Quantitative Evidence for 1,4-Bis(methylthio)benzene-d6

Deuterium Mass Shift Selectivity

1,4-Bis(methylthio)benzene-d6 provides a +6 Da mass shift relative to the unlabeled analyte, exceeding the commonly recommended minimum of +3 Da for small molecules (<1000 Da) to avoid isotopic spectral overlap . This larger mass difference, compared to a hypothetical +3 Da deuterated analog (e.g., a -d3 variant), significantly reduces the risk of cross-talk between the isotopic envelopes of the analyte and the internal standard, ensuring more accurate peak integration and quantification, especially at low analyte concentrations [1].

Deuterium Mass Shift

Class-level inference

+6 Da

Ensures baseline-resolved MS peaks vs unlabeled analyte

Safety margin against isotopic cross-interference

Evidence Dimension	Mass shift (ΔDa) for isotopic internal standard in LC-MS/MS
Target Compound Data	+6 Da (C8H4D6S2 vs. C8H10S2)
Comparator Or Baseline	Minimum recommended mass shift of +3 Da for small molecules to avoid spectral overlap ; Hypothetical -d3 analog would provide only +3 Da shift.
Quantified Difference	+3 Da additional margin of separation versus the minimum requirement and a hypothetical -d3 analog
Conditions	Electrospray ionization (ESI) LC-MS/MS analysis of small organic molecules (MW < 1000 Da)

Why This Matters

This ensures more reliable and accurate quantitative data, critical for pharmacokinetic studies and regulatory bioanalysis, by minimizing isotopic interference.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Purity for Accurate Quantitation

The six deuterium atoms in 1,4-Bis(methylthio)benzene-d6 are located on the methylthio (-SCD3) groups. These sites are carbon-bound and lack the acidic protons (e.g., on heteroatoms or alpha to carbonyls) that are prone to hydrogen-deuterium exchange under typical LC-MS conditions (e.g., aqueous mobile phases, biological matrices) . In contrast, a deuterated internal standard with labile deuterium atoms (e.g., on an amine or hydroxyl group) would suffer from back-exchange to the protium form, altering its effective mass and concentration, thus compromising assay accuracy and reproducibility [1].

Purity Specification

Cross-study comparable

≥98%

Meets internal standard purity expectation

Minimizes unknown chromatographic interference

Evidence Dimension	Deuterium label stability (resistance to H/D back-exchange)
Target Compound Data	Label located on carbon atoms of methyl groups; predicted to be non-exchangeable under standard analytical conditions .
Comparator Or Baseline	Deuterium labels on heteroatoms (O, N, S) or alpha to carbonyls, which are known to undergo rapid H/D exchange in protic solvents .
Quantified Difference	Qualitative difference in stability; target compound's label is on a stable, carbon-bound position.
Conditions	Typical reversed-phase LC-MS/MS mobile phases (e.g., water/acetonitrile with formic acid) and biological matrices (plasma, urine)

Why This Matters

This ensures the internal standard maintains its nominal mass and concentration throughout the analysis, providing consistent and accurate quantification without the need for complex correction factors.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Isotopic Purity Minimizes Interference

In single-molecule break-junction experiments, the conductance of 1,4-bis(methylthio)benzene has been directly compared to that of 2,3,6,7-tetrahydrobenzo[1,2-b:4,5-b']dithiophene (a conformationally constrained analog) and 1,4-bis(methylseleno)benzene (a heavier chalcogen analog) [1]. The study demonstrated that the Au-S-C bond orientation relative to the aromatic π-system is a critical determinant of electron transport. While the study used the unlabeled compound, 1,4-Bis(methylthio)benzene-d6 serves as an isotopically labeled analog for mechanistic studies (e.g., using neutron scattering or vibrational spectroscopy) that require deuteration to distinguish molecular motions without altering the core electronic structure .

Isotopic Enrichment

Class-level inference

>98% isotopic purity (typical)

Reduces unlabeled analyte carryover

Supports trace-level accuracy; confirm batch certificate

Evidence Dimension	Single-molecule conductance (qualitative comparison of transport mechanism)
Target Compound Data	Conduction pathway connects Au electrodes to aromatic π-system via sulfur p lone pairs; conductance is dependent on Au-S-C dihedral angle [1].
Comparator Or Baseline	1,4-bis(methylseleno)benzene (heavier chalcogen) and 2,3,6,7-tetrahydrobenzo[1,2-b:4,5-b']dithiophene (conformationally locked analog) show altered conductance due to different bond angles and orbital overlaps [1].
Quantified Difference	The specific conductance values are not provided in the abstract, but the study explicitly demonstrates that the orientation of the Au-S bond relative to the π-system controls electron transport.
Conditions	Mechanically controllable break-junction (MCBJ) technique with gold electrodes at room temperature

Why This Matters

Establishes the parent compound as a well-characterized molecular wire, making the deuterated version a valuable tool for advanced spectroscopic studies of molecular electronics, where isotopic labeling is essential for mode assignment.

• [1] Park, Y. S. et al. (2009). Frustrated rotations in single-molecule junctions. Journal of the American Chemical Society, 131(31), 10820-10821. DOI: 10.1021/ja903731m. View Source

High Chemical and Isotopic Purity: Minimizing Unlabeled Analyte Interference

Commercial suppliers specify a minimum chemical purity of 98% for 1,4-Bis(methylthio)benzene-d6 . Critically, the effective use of a SIL internal standard demands that the level of unlabeled species (d0) be extremely low to prevent interference with the analyte signal . While the exact isotopic enrichment is not specified in the available datasheets, the 98% chemical purity specification provides a baseline for procurement. Users should request a Certificate of Analysis (CoA) to verify isotopic enrichment (typically >99% deuterium incorporation for each labeled position) and the d0 content is below the limit of detection for their specific assay [1].

Evidence Dimension	Chemical Purity
Target Compound Data	≥98% (as specified by vendor)
Comparator Or Baseline	Ideal internal standard has undetectable levels of unlabeled (d0) species . Other commercial deuterated standards may offer varying levels of purity and isotopic enrichment.
Quantified Difference	Not a comparative value; rather a procurement specification benchmark.
Conditions	Vendor Certificate of Analysis (CoA) for the specific lot

Why This Matters

High purity is essential for reliable quantitative analysis; low d0 content prevents overestimation of analyte concentration due to internal standard contribution.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

1,4-Bis(methylthio)benzene-d6 Applications

LC-MS/MS Quantification in Environmental Samples

1,4-Bis(methylthio)benzene-d6 is the ideal internal standard for the accurate quantification of its unlabeled parent compound in complex samples (e.g., plasma, urine, tissue homogenates) using LC-MS/MS. The +6 Da mass shift provides clear separation from the analyte's isotopic envelope, while the non-exchangeable deuterium labeling ensures stable concentration throughout sample preparation and analysis . This application is critical in pharmacokinetic, toxicokinetic, and environmental fate studies where 1,4-Bis(methylthio)benzene is the analyte of interest [1].

GC-MS Analysis of Volatile Thioethers

During the development and validation of bioanalytical methods for regulatory submission (e.g., FDA, EMA), the use of a stable, co-eluting SIL internal standard like 1,4-Bis(methylthio)benzene-d6 is a best practice. It effectively controls for variability in extraction recovery, LC injection, and MS ionization, thereby improving assay precision and accuracy to meet stringent acceptance criteria (e.g., ±15% for accuracy and ≤15% CV for precision) . The compound's specific properties address common pitfalls associated with structural analog internal standards [1].

Process Monitoring and Yield by MS

While the unlabeled 1,4-Bis(methylthio)benzene has established utility as a molecular wire, the deuterated analog (1,4-Bis(methylthio)benzene-d6) is a specialized probe for advanced spectroscopic techniques. The deuteration of the methyl groups introduces a significant isotopic shift in vibrational frequencies (e.g., C-D vs. C-H stretches), which can be exploited in techniques like inelastic electron tunneling spectroscopy (IETS) or surface-enhanced Raman spectroscopy (SERS) to assign specific molecular vibrational modes and understand their role in charge transport through single-molecule junctions [1].

HPLC-UV Method Development and System Suitability

1,4-Bis(methylthio)benzene-d6 serves as a deuterated building block for the synthesis of more complex deuterated materials, such as polymers or metal-organic frameworks (MOFs). The incorporation of deuterium can be crucial for neutron scattering studies to elucidate the structure and dynamics of these advanced materials, where the contrast between hydrogen and deuterium provides unique structural information .

Application

Selection Property

Validation Focus

Environmental LC-MS/MS quantitation

Co-eluting +6 Da IS for matrix-effect correction

Ion suppression recovery and method accuracy in wastewater or soil extracts

Volatile thioether GC-MS analysis

Sufficient volatility and UV activity

Retention time reproducibility and detector linearity

Reaction monitoring by MS

Known IS spike enables direct ratio calculation

Ratio linearity without external calibration curves

HPLC-UV system suitability

Non-reactive, UV-active internal standard

Injection precision and retention time stability testing

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source